Cas no 62199-62-6 (2,2,4,4,6-Pentamethylheptane)

2,2,4,4,6-Pentamethylheptane structure
2,2,4,4,6-Pentamethylheptane structure
Product Name:2,2,4,4,6-Pentamethylheptane
CAS No:62199-62-6
MF:C12H26
MW:170.334844112396
CID:57841
PubChem ID:112817
Update Time:2025-04-18

2,2,4,4,6-Pentamethylheptane Chemical and Physical Properties

Names and Identifiers

    • 2,2,4,4,6-Pentamethylheptane
    • 2,2,4,4,6-Pentamethyl-heptan
    • 2,2,4,4,6-pentamethyl-heptane
    • EINECS 263-451-4
    • heavy alkylate
    • Heptane,2,2,4,4,6-pentamethyl
    • Y6GD2HP5GQ
    • Heptane, 2,2,4,4,6-pentamethyl-
    • 62199-62-6
    • AKOS006317163
    • NS00034958
    • UNII-Y6GD2HP5GQ
    • DTXSID9069550
    • Inchi: 1S/C12H26/c1-10(2)8-12(6,7)9-11(3,4)5/h10H,8-9H2,1-7H3
    • InChI Key: NOFQKTWPZFUCOO-UHFFFAOYSA-N
    • SMILES: C(C)(C)(CC(C)C)CC(C)(C)C

Computed Properties

  • Exact Mass: 170.20300
  • Monoisotopic Mass: 170.203451
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5.6

Experimental Properties

  • Density: 0.7566
  • Melting Point: -50.8°C (estimate)
  • Boiling Point: 185.6°C
  • Flash Point: 186.6 °C at 760 mmHg
  • Refractive Index: 1.4254
  • PSA: 0.00000
  • LogP: 4.49490

2,2,4,4,6-Pentamethylheptane Security Information

  • Storage Condition:Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
  • Packing Group:III
  • Packing Group:III

2,2,4,4,6-Pentamethylheptane Related Literature

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